Cas no 1805332-49-3 (5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1805332-49-3
• MF: C₆H₄BrF₂IN₂
• MW: 348.914639472961
• CID: 4852796
• Update Time: 2025-10-20

5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C6H4BrF2IN2/c7-4-3(5(8)9)2(11)1-12-6(4)10/h1,5H,11H2
• InChI Key： KEPCBDKNFRHTLD-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine

5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805332-49-3): A Versatile Halogenated Pyridine Derivative

5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805332-49-3) is a highly functionalized pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are known for their unique electronic properties and broad applications in medicinal chemistry. The presence of multiple halogen atoms (bromo and iodo) and a difluoromethyl group makes this molecule particularly interesting for drug discovery and material science applications.

The molecular structure of 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine features four distinct functional groups that offer numerous possibilities for further chemical modifications. The amino group at position 5 serves as an excellent handle for derivatization, while the halogen atoms at positions 2 and 3 enable various cross-coupling reactions. The difluoromethyl moiety at position 4 is particularly valuable in medicinal chemistry, as fluorine-containing groups often improve metabolic stability and membrane permeability of drug candidates.

Recent studies have shown that halogenated pyridine derivatives like 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine play crucial roles in the development of kinase inhibitors, which are hot topics in cancer research. Many researchers are investigating how the strategic placement of bromo and iodo substituents affects the binding affinity of these compounds to specific protein targets. The compound's CAS number (1805332-49-3) has been appearing more frequently in patent applications related to targeted therapies.

In material science, the difluoromethyl group in 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine has attracted attention for its potential in creating novel organic electronic materials. The electron-withdrawing nature of this group, combined with the heavy iodine atom, makes this compound interesting for designing charge transport materials in organic light-emitting diodes (OLEDs). Researchers are particularly interested in how these halogenated pyridine building blocks can improve device performance.

The synthetic utility of 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine is another area of growing interest. Organic chemists value this compound as a versatile intermediate that can participate in various cross-coupling reactions (such as Suzuki, Stille, or Sonogashira couplings) thanks to its bromo and iodo substituents. The amino group also allows for straightforward functionalization through acylation or sulfonylation reactions, making this building block highly valuable for combinatorial chemistry approaches.

From a drug discovery perspective, the difluoromethyl group in 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine is particularly noteworthy. This moiety is increasingly popular in medicinal chemistry as a bioisostere for various functional groups. Recent trends show that pharmaceutical companies are actively searching for novel fluorinated pyridine derivatives to address challenges in drug development, particularly in improving metabolic stability and bioavailability of lead compounds.

The stability and storage conditions of 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805332-49-3) are frequently asked questions among researchers. Proper handling typically requires protection from light and moisture, with recommended storage at low temperatures. The compound's solubility profile (generally soluble in polar organic solvents but poorly soluble in water) is another common topic of inquiry in research forums and chemical databases.

Analytical characterization of 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine typically involves NMR spectroscopy (with particular attention to ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and elemental analysis. The distinctive halogen pattern in this compound produces characteristic signals that are valuable for structure verification. Many research papers emphasize the importance of thorough characterization when working with such polyhalogenated compounds.

In the context of green chemistry, researchers are exploring more sustainable methods to synthesize halogenated pyridine derivatives like 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine. Recent publications have investigated catalytic systems that minimize waste and reduce the need for harsh reagents in introducing bromo and iodo substituents. These developments align with the growing demand for environmentally friendly synthetic approaches in the pharmaceutical industry.

The commercial availability of 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805332-49-3) has improved in recent years, reflecting its growing importance in chemical research. Several specialty chemical suppliers now list this compound in their catalogs, often highlighting its potential as a building block for drug discovery. Pricing and bulk availability are common search terms associated with this chemical, indicating strong market interest.

Looking forward, the applications of 5-Amino-3-bromo-4-(difluoromethyl)-2-iodopyridine are expected to expand further. With increasing interest in fluorinated pharmaceuticals and halogenated heterocycles, this compound is well-positioned to serve as a key intermediate in multiple research areas. Its unique combination of functional groups makes it particularly valuable for fragment-based drug discovery and the development of novel materials with tailored electronic properties.